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Compound of Interest

Compound Name: Dibutyl chlorendate
CAS No.: 1770-80-5
Cat. No.: B156090
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available
physicochemical data for Dibutyl chlorendate. It is important to note that experimentally
determined values for several key properties, including melting point, water solubility, and the
octanol-water partition coefficient, are not readily available in the public domain. The
information presented herein is compiled from various safety data sheets and chemical
databases. Standardized experimental protocols are provided to guide researchers in
determining these properties.

Core Physicochemical Properties

Dibutyl chlorendate, with the IUPAC name dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-
ene-2,3-dicarboxylate, is a chlorinated bicyclic ester.[1] Its physicochemical properties are
crucial for understanding its environmental fate, transport, and potential biological interactions.
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A summary of the available quantitative data for Dibutyl chlorendate is presented in Table 1. It
is important to note that some of these values are predicted and have not been experimentally

Vapor Pressure

3.78 x 1071 mmHg at 25°C

Flash Point

163.7 °C

Water Solubility

Data not available

Octanol-Water Partition

Coefficient (logP)

5.2 (Computed)

verified.
Property Value Source
Molecular Formula C17H20Cl6Oa4 [1]
Molecular Weight 501.06 g/mol [1]
Physical State Oily Liquid
Color Colorless [2]
Melting Point Data not available
Boiling Point 500.5 °C at 760 mmHg
Density 1.46 g/cm3

[2]

Hydrolysis

Data not available; expected to

hydrolyze due to ester groups.

Thermal Decomposition

Data not available;
decomposition of related

hexachloronorbornene

derivatives has been studied.

[3]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below,
based on internationally recognized OECD guidelines.
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Melting Point Determination (OECD TG 102)

The melting point of a substance is the temperature at which the material changes from a solid

to a liquid state. For pure crystalline solids, this transition is sharp.

Workflow for Melting Point Determination

Analysis Calculaton
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Dibutyl Chlorendate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156090/docs#an-in-depth-technical-guide-on-the-
physicochemical-properties-of-dibutyl-chlorendate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b156090/docs#an-in-depth-technical-guide-on-the-physicochemical-properties-of-dibutyl-chlorendate
https://www.benchchem.com/product/b156090/docs#an-in-depth-technical-guide-on-the-physicochemical-properties-of-dibutyl-chlorendate
https://www.benchchem.com/product/b156090/docs#an-in-depth-technical-guide-on-the-physicochemical-properties-of-dibutyl-chlorendate
https://www.benchchem.com/product/b156090/docs#an-in-depth-technical-guide-on-the-physicochemical-properties-of-dibutyl-chlorendate
https://www.benchchem.com/product/b156090?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

